(S)-7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine dihydrochloride

• IUPAC Name: (8aS)-7,7-difluoro-2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine;dihydrochloride
• InChI: InChI=1S/C7H12F2N2.2ClH/c8-7(9)3-6-4-10-1-2-11(6)5-7;;/h6,10H,1-5H2;2*1H/t6-;;/m0../s1
• InChI Key: QZJJVCXSBJSFOG-ILKKLZGPSA-N
• Canonical SMILES: C1CN2CC(CC2CN1)(F)F.Cl.Cl
• Isomeric SMILES: C1CN2CC(C[C@H]2CN1)(F)F.Cl.Cl
• Molecular Formula: C7H14Cl2F2N2
• Molecular Weight: 235.10 g/mol
• CAS RN: 1305712-21-3

Description

“(S)-7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine dihydrochloride” is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Molecular Structure Analysis

Pyrrolopyrazine, the core structure of “this compound”, is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. The presence of nitrogen atoms in the structure allows for various chemical reactions and biological activities.

Scientific Research Applications

Synthesis and Optoelectronic Properties

The compound (S)-7,7-Difluorooctahydropyrrolo[1,2-a]pyrazine dihydrochloride is related to pyrazine derivatives, which are crucial in the development of organic optoelectronic materials. Efficient synthesis methods for dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives have been reported, involving regioselective amination reactions of dihalo-pyrrolopyrazines. These methods yield amino-pyrrolopyrazines with potential applications in optoelectronics due to their promising optical and thermal properties (Meti et al., 2017).

Synthetic Routes

Research on new synthetic routes to octahydropyrrolo[1,2-a]pyrazines, which are structural fragments of several drugs, has been conducted. These studies explore alternative methods starting from 3,4-dihydropyrrolo[1,2-a]pyrazines, leading to the efficient synthesis of octahydropyrrolo[1,2-a]pyrazine derivatives (Likhosherstov et al., 1993).

Tetrahydropyrido[3,4-b]pyrazine Scaffolds

The development of tetrahydropyrido[3,4-b]pyrazine scaffolds from pentafluoropyridine showcases the compound's utility in creating poly-substituted pyridopyrazine derivatives. This work is particularly relevant in drug discovery, highlighting the compound's role in synthesizing low molecular weight, polyfunctional heterocyclic derivatives (Sandford et al., 2005).

Pyrroles and Pyrazines Synthesis

A study on the switchable synthesis of pyrroles and pyrazines via Rh(II)-catalyzed reaction of 1,2,3-triazoles with isoxazoles indicates the compound's versatility. This research provides insight into the reaction mechanisms and potential applications in creating pyrazine derivatives (Rostovskii et al., 2017).

Mechanism of Action

Pyrrolopyrazine derivatives have exhibited various biological activities, but the action mechanisms of these compounds are not clearly recognized. Some pyrrolopyrazine derivatives have shown more antibacterial, antifungal, and antiviral activities, while others have shown more activity on kinase inhibition.

Future Directions

The importance of pyrazines for the food industry is expected to grow in the upcoming years due to the higher demand for convenience products. The pyrrolopyrazine structure is an attractive scaffold for drug discovery research. Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in this paper will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases.